Cas no 1353954-96-7 (1-(4-(Iodomethyl)piperidin-1-yl)ethanone)

• Product Name: 1-(4-(Iodomethyl)piperidin-1-yl)ethanone
• CAS No: 1353954-96-7
• MF: C₈H₁₄INO
• MW: 267.1073346138
• CID: 2091229
• PubChem ID: 66569155
• Update Time: 2025-10-31

1-(4-(Iodomethyl)piperidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Iodomethyl)piperidin-1-yl)ethanone
• CS-0445074
• DB-225698
• A1-42246
• 1-(4-(Iodomethyl)piperidin-1-yl)ethan-1-one
• Ethanone, 1-[4-(iodomethyl)-1-piperidinyl]-
• AKOS024462985
• 1-[4-(iodomethyl)piperidin-1-yl]ethanone
• SCHEMBL13977827
• 1353954-96-7
• 1-(4-Iodomethyl-piperidin-1-yl)-ethanone
• 1-(4-Iodomethyl-piperidin-1-yl)ethanone
• H29599

• MDL： MFCD21097887
• Inchi： 1S/C8H14INO/c1-7(11)10-4-2-8(6-9)3-5-10/h8H,2-6H2,1H3
• InChI Key： UXQQUTVQOXTSBQ-UHFFFAOYSA-N
• SMILES： ICC1CCN(C(C)=O)CC1

Computed Properties

• Exact Mass: 267.01201g/mol
• Monoisotopic Mass: 267.01201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-(4-(Iodomethyl)piperidin-1-yl)ethanone

Comprehensive Overview of 1-(4-(Iodomethyl)piperidin-1-yl)ethanone (CAS No. 1353954-96-7)

1-(4-(Iodomethyl)piperidin-1-yl)ethanone (CAS No. 1353954-96-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine backbone and iodomethyl functional group, serves as a versatile intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The molecular structure of 1-(4-(Iodomethyl)piperidin-1-yl)ethanone features a piperidin-1-yl ring substituted with an iodomethyl group at the 4-position, coupled with an ethanone moiety. This configuration imparts distinct reactivity, making it valuable for cross-coupling reactions and as a building block in medicinal chemistry. Its CAS number 1353954-96-7 is frequently searched in academic databases, reflecting its relevance in contemporary research.

In recent years, the demand for iodinated compounds like 1-(4-(Iodomethyl)piperidin-1-yl)ethanone has surged due to their utility in radiopharmaceuticals and imaging agents. The iodine atom in its structure enables applications in positron emission tomography (PET) and single-photon emission computed tomography (SPECT), aligning with the growing focus on precision medicine. This connection to diagnostic imaging has made it a topic of interest in both scientific literature and patent filings.

Another area where 1-(4-(Iodomethyl)piperidin-1-yl)ethanone shows promise is in the development of small-molecule inhibitors. Its structural features allow for modifications that can enhance binding affinity to target proteins, a critical factor in drug design. Researchers exploring kinase inhibitors or GPCR modulators often investigate derivatives of this compound, leveraging its scaffold for improved pharmacokinetic properties.

The synthesis of 1-(4-(Iodomethyl)piperidin-1-yl)ethanone typically involves multi-step organic reactions, including N-alkylation and halogenation processes. Optimizing these synthetic routes is a common topic in methodology papers, as efficiency and yield are paramount for industrial-scale production. Recent advancements in green chemistry have also prompted studies into more sustainable approaches for its preparation.

From a commercial perspective, CAS No. 1353954-96-7 is listed in catalogs of fine chemical suppliers, often under categories like pharmaceutical intermediates or research chemicals. Its pricing and availability are influenced by factors such as iodine supply chains and regulatory requirements, which are frequently discussed in industry reports. Companies specializing in custom synthesis often highlight this compound as part of their portfolio.

In summary, 1-(4-(Iodomethyl)piperidin-1-yl)ethanone (CAS No. 1353954-96-7) is a compound of substantial scientific and industrial importance. Its applications span drug development, diagnostic imaging, and material science, making it a focal point for ongoing research. As interest in targeted therapies and molecular imaging continues to rise, the relevance of this compound is expected to grow further.